Cas no 332909-71-4 (2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

• Product Name: 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CAS No: 332909-71-4
• MF: C₈H₆N₄O₃
• MW: 206.158240795135
• MDL: MFCD02738337
• CID: 301808
• PubChem ID: 855909
• Update Time: 2025-05-20

2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(1H-tetrazol-1-yl)benzoic acid
• Benzoic acid,2-hydroxy-4-(1H-tetrazol-1-yl)-
• 005898
• 2-hydroxy-4-(1,2,3,4-tetraazolyl)benzoic acid
• 2-hydroxy-4-(1H-tetrazol-1-yl)benzoic acid(SALTDATA: FREE)
• 2-Hydroxy-4-tetrazol-1-yl-benzoic acid
• AC1LH2SC
• CTK4H0342
• Oprea1_497889
• Oprea1_809772
• ZERO
• 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• EN300-92806
• 2-hydroxy-4-(tetrazol-1-yl)benzoic acid
• DTXSID30357635
• MFCD02738337
• AKOS000321321
• LS-02080
• 332909-71-4
• Z57165772
• F3375-0190
• BAS 01816183
• STK347892
• 2-hydroxy-4-(1,2,3,4-tetrazol-1-yl)benzoic acid

• MDL： MFCD02738337
• Inchi： 1S/C8H6N4O3/c13-7-3-5(12-4-9-10-11-12)1-2-6(7)8(14)15/h1-4,13H,(H,14,15)
• InChI Key： WIOFQADFRFYOGG-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=CC(=C1)N1C=NN=N1

Computed Properties

• Exact Mass: 206.04408
• Monoisotopic Mass: 206.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 473.3±55.0 °C at 760 mmHg
• Flash Point: 240.1±31.5 °C
• Refractive Index: 1.762
• PSA: 101.13
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

2-Hydroxy-4-(1H-1,2,3,4-Tetrazol-1-yl)Benzoic Acid: An Overview of a Versatile Compound (CAS No. 332909-71-4)

2-Hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS No. 332909-71-4) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxy group, a tetrazole ring, and a benzoic acid moiety. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The tetrazole ring is a key structural element in many bioactive molecules due to its ability to act as a bioisostere for carboxylic acids. This feature allows 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid to mimic the properties of carboxylic acids while offering enhanced stability and metabolic resistance. The presence of the hydroxy group further enhances the compound's solubility and reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid in various therapeutic areas. One notable application is in the treatment of cardiovascular diseases. Research has shown that this compound exhibits potent angiotensin-converting enzyme (ACE) inhibitory activity, which can help lower blood pressure and reduce the risk of cardiovascular events. The tetrazole ring plays a crucial role in this activity by providing a stable and effective binding site for the enzyme.

In addition to its cardiovascular benefits, 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid has been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The benzoic acid moiety in 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid also contributes to its pharmacological profile. Benzoic acid derivatives are known for their antimicrobial properties, and recent research has explored the potential of this compound as an antimicrobial agent. Preliminary studies have shown that it exhibits activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antibiotics.

Beyond its therapeutic applications, 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid has also been studied for its use in chemical synthesis and materials science. The compound's unique structure makes it a valuable building block for the synthesis of more complex molecules. Additionally, its thermal stability and solubility properties make it suitable for use in various industrial processes.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety profile.

The future prospects for 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases and conditions. Additionally, researchers are investigating novel formulations and delivery methods to enhance its therapeutic potential. The combination of its unique structural features and diverse biological activities makes it a valuable asset in the development of new drugs and therapies.

In conclusion, 2-hydroxy-4-(1H-1,2,3,4-tetrazol-1-y l)benzoic acid (CAS No. 332909-71-4) is a versatile compound with significant potential in multiple areas of research and application. Its unique structure and biological activities make it an attractive candidate for further investigation and development in medicinal chemistry and pharmaceutical science.